Cas no 40452-20-8 (2-Phenanthrenecarboxylicacid)

• Product Name: 2-Phenanthrenecarboxylicacid
• CAS No: 40452-20-8
• MF: C₁₅H₁₀O₂
• MW: 222.238704204559
• MDL: MFCD09865173
• CID: 55225
• PubChem ID: 13234903
• Update Time: 2025-04-18

2-Phenanthrenecarboxylicacid Chemical and Physical Properties

Names and Identifiers

• Phenanthrene-2-carboxylic acid
• 2-Phenanthrenecarboxylic acid
• 2-carboxyphenanthrene
• Phenanthren-2-carbonsaeure
• SB67073
• 2-Phenanthrenecarboxylicacid
• J-510229
• FT-0651800
• D94657
• QTWYUOSZMIWHJV-UHFFFAOYSA-N
• AS-76994
• SCHEMBL2469662
• Phenanthrene-2-carboxylicacid
• AKOS015855889
• A825109
• 40452-20-8
• 2-phenanthrenecarboxylic
• DTXSID60530737
• CS-0155967
• DB-022375

• MDL： MFCD09865173
• Inchi： 1S/C15H10O2/c16-15(17)12-7-8-14-11(9-12)6-5-10-3-1-2-4-13(10)14/h1-9H,(H,16,17)
• InChI Key： QTWYUOSZMIWHJV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C(C=1)=CC=C1C=CC=CC=21)=O

Computed Properties

• Exact Mass: 222.06800
• Monoisotopic Mass: 222.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.305
• Boiling Point: 435.367 °C at 760 mmHg
• Flash Point: 435.367 °C at 760 mmHg
• Refractive Index: 1.743
• PSA: 37.30000
• LogP: 3.69120